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Compound of Interest

Compound Name: 3-Amino-2-bromo-5-chloropyridine

Cat. No.: B1272473

An In-depth Technical Guide to the Safety and Handling of 3-Amino-2-bromo-5-
chloropyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
3-Amino-2-bromo-5-chloropyridine (CAS No. 90902-83-3). The information is compiled from
various safety data sheets to ensure a thorough guide for laboratory and drug development
settings.

Chemical Identification and Physical Properties

3-Amino-2-bromo-5-chloropyridine is a halogenated pyridine derivative used as an
intermediate in various chemical syntheses. Understanding its physical and chemical properties
is fundamental to its safe handling.
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Property Data
IUPAC Name 2-Bromo-5-chloropyridin-3-amine
CAS Number 90902-83-3[1][2]

Molecular Formula

CsHaBrCIN2[3]

Molecular Weight 207.45 g/mol [3]

Appearance Beige crystalline powder[4]

Melting Point 65 - 69 °C /149 - 156.2 °F[5]
Boiling Point No data available[6]

Flash Point No data available[5][6]

Solubility No data available[6]

Stability Stable under recommended storage

temperatures and pressures[2]

Hazard Identification and GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 3-Amino-2-bromo-5-chloropyridine is classified as a hazardous substance.[7] The

primary hazards are related to skin, eye, and respiratory irritation.[1][2][7]
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GHS Classification

Details

Pictogram(s)

Signal Word

Warning[1][2][7]

Hazard Statements

H315: Causes skin irritation.[1][2][7] H319:
Causes serious eye irritation.[1][2][7] H335: May

cause respiratory irritation.[1][2][7]

Precautionary Statements

Prevention:P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[1][2] P264:
Wash skin thoroughly after handling.[1][2] P271.:
Use only outdoors or in a well-ventilated area.[1]
[2] P280: Wear protective gloves/protective
clothing/eye protection/face protection.[1][2]
Response:P302+P352: IF ON SKIN: Wash with
plenty of water.[1][2] P304+P340: IF INHALED:
Remove person to fresh air and keep
comfortable for breathing.[1][2]
P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[1][2] P312: Call a POISON
CENTER or doctor if you feel unwell.[2]
P332+P313: If skin irritation occurs: Get medical
advice/attention.[2] P337+P313: If eye irritation
persists: Get medical advice/attention.[2] P362:
Take off contaminated clothing and wash before
reuse.[2] Storage:P403+P233: Store in a well-
ventilated place. Keep container tightly closed.
[1][2] P405: Store locked up.[1][2]
Disposal:P501: Dispose of contents/container to

an approved waste disposal plant.[1][2]

Experimental Protocols for Safe Handling

Adherence to strict protocols is essential to minimize exposure and ensure safety in the

laboratory.
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Protocol 1: Personal Protective Equipment (PPE)
Selection and Use

Objective: To outline the mandatory PPE for handling 3-Amino-2-bromo-5-chloropyridine.
Methodology:

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards at all times.[1] A face shield may be required for
operations with a high risk of splashing.

e Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves
prior to use.

o Clothing: Wear a flame-retardant lab coat.[1] For larger quantities or increased risk of
contact, impervious clothing should be worn.

» Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood.[2] If exposure limits are exceeded or irritation is experienced, a full-face respirator with
an appropriate filter cartridge should be used.[1]

» Hygiene: Wash hands thoroughly after handling the chemical, before breaks, and at the end
of the workday.[2] Facilities must be equipped with an eyewash station and a safety shower.

[2]
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Handling 3-Amino-2-bromo-
5-chloropyridine?

Weighing Solid or Preparing Solution or
Transferring Powder? Performing Reaction?

Standard PPE:
- Safety Goggles
- Lab Coat
- Nitrile Gloves

Work inside a certified
chemical fume hood?

(Roor Ventilation) (High Splash Potenti

Add Respirator Add Face Shield

Proceed with Task

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Selection Workflow.

Protocol 2: General Laboratory Handling

Objective: To provide a standard operating procedure for the routine handling of 3-Amino-2-
bromo-5-chloropyridine.
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Methodology:

o Preparation: Ensure the work area (e.g., fume hood) is clean and uncluttered. Confirm that
safety equipment, including spill kits, is readily accessible.

e Handling:

[¢]

Avoid all personal contact, including inhalation of dust.[8]

[e]

Avoid dust formation during handling.[1]

[e]

Use only in a well-ventilated area.[2][8]

(¢]

Do not eat, drink, or smoke in the work area.[8]
e Storage:
o Keep containers tightly closed when not in use.[2]

o Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[2]

o Store locked up.[1][2]

Emergency Procedures and Protocols

Rapid and correct response during an emergency is critical to mitigating harm.

Protocol 3: First Aid Response

Objective: To provide immediate first aid measures following exposure.
Methodology:

e General Advice: Move the victim out of the dangerous area. Consult a physician and show
them the Safety Data Sheet.[2]

« If Inhaled: Move the person into fresh air.[1] If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[1]
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 In Case of Skin Contact: Immediately take off contaminated clothing.[1] Wash off with soap
and plenty of water for at least 15 minutes.[1][2] If skin irritation persists, consult a doctor.[1]

e In Case of Eye Contact: Immediately rinse with pure water for at least 15 minutes, holding
the eyelids apart.[1] Remove contact lenses if present and easy to do so.[1] Seek immediate
medical attention.[2]

« |If Swallowed: Rinse mouth with water.[1] Do NOT induce vomiting.[8] Never give anything by
mouth to an unconscious person.[1] Call a doctor or Poison Control Center immediately.[1]
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Exposure Occurs

Route of Exposure?

A 4

Eye Contact Ingestion

Inhalation Skin Contact

s (YD i iR e 1. Remove contaminated clothing. 1. Rinse with water for 15+ min. o [RIVED i

2. Wash with soap and water for 15+ min. 2. Remove contact lenses if possible.

2. Give oxygen if breathing is difficult.
3. Give artificial respiration if not breathing.

2. DO NOT induce vomiting.
3. Never give anything by mouth if unconscious.

If irritation) persists

Seek Immediate
Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Amino-2-bromo-5-chloropyridine safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1272473#3-amino-2-bromo-5-chloropyridine-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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